Cas no 78-85-3 (Methacrolein)

Methacrylaldehyde is a chemical substance,The molecular formula isC4H6O.colorless liquid ,Strong irritating odor;Slightly soluble in water,Soluble in ethanol\Ether;mainuse to:For copolymer and resin manufacturing,It is the raw material of methacrylic acid and thermoplastic monomer.
Methacrolein structure
Methacrolein structure
Methacrolein
78-85-3
C4H6O
70.0898413658142
MFCD00006974
34137
6562

Methacrolein Properties

Names and Identifiers

    • methacrylaldehyde
    • 2-Methyl propenal
    • Methacrolein
    • METHACROLEIN (STABILIZED WITH HQ)
    • 2-methyl-2-propenal
    • 2-methyl-acrolei
    • 2-Methylacrolein
    • Isobutenal
    • Methacraldehyde
    • Methakrylaldehyd
    • Metharolein
    • Methylacrolein
    • Methacrylaldehyde (stabilized with HQ)
    • 2-METHYL-2-PROPENAL
    • 2-METHYL-PROPENAL
    • 2-Formyl-1-propene
    • 2-Methyl-2-propen-1-al
    • methacrolein(stabilizedwithhq)
    • Methacrylic aldehyde
    • methacrylicaldehyde
    • AMY28760
    • Acrolein, 2-methyl-
    • FT-0628270
    • FT-0671115
    • EN300-19749
    • NSC 8260
    • NA2396
    • 2-propenal, 2-metil-
    • .alpha.-Methacrolein
    • 2-Methylprop-2-enal
    • BRN 1209258
    • 2-Methylacrylaldehyde
    • 2-Methylpropenal
    • .ALPHA.-METHYLACRYLALDEHYDE
    • .alpha.-Methylacrolein
    • AKOS000119839
    • 78-85-3
    • LS-89902
    • Methacrylaldehyde, inhibited [UN2396] [Flammable liquid]
    • UNII-9HRB24892H
    • M0078
    • DTXSID0052540
    • MFCD00006974
    • Methacrylaldehyde, inhibited [UN2396] [Flammable liquid]
    • InChI=1/C4H6O/c1-4(2)3-5/h3H,1H2,2H
    • F2191-0163
    • EINECS 201-150-1
    • 4-01-00-03455 (Beilstein Handbook Reference)
    • UN 2396 (Salt/Mix)
    • Methylacrylaldehyde
    • Q420234
    • CHEBI:88384
    • CCRIS 1153
    • methacroleine
    • HSDB 182
    • Methacrolein, 95%
    • H10713
    • Methakrylaldehyd [Czech]
    • NSC-8260
    • AI3-37779
    • NSC8260
    • methacrylaldehyd-
    • 2-Methylacrylaldehyde #
    • METHACROLEIN [HSDB]
    • CH2=C(CH3)CHO
    • CHEMBL4063095
    • 9HRB24892H
    • A839511
    • METHACRYALDEHYDE
    • Methacrolein (Stabilized with 1per cent Hydroquinone)
    • Methacrylaldehyde, inhibited
    • 2-Methylpropenal [Czech]
    • 2-Methylenepropanal
    • alpha-Methylacrolein
    • 2-Propenal, 2-methyl-
    • WLN: VHY1&U1
    • UN2396
    • Methacrolein-13C
    • 1119514-41-8
    • Methacrolein (Stabilized with 1% Hydroquinone)
    • NS00022801
    • 2-Methyl-2-propenal (ACI)
    • Methacrylaldehyde (8CI)
    • 2-Methacrolein
    • α-Methacrolein
    • α-Methylacrolein
    • α-Methylacrylaldehyde
    • DTXCID7031113
    • 2Methylacrolein
    • 2Propenal, 2methyl
    • Acrolein, 2methyl
    • 2Methylpropenal
    • alphaMethylacrolein
    • 2Methyl2propenal
    • METHACRYLALDEHYDE, STABILIZED
    • 2Methylenepropanal
    • +Expand
    • MFCD00006974
    • STNJBCKSHOAVAJ-UHFFFAOYSA-N
    • 1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
    • O=CC(C)=C

Computed Properties

  • 70.04190
  • 0
  • 1
  • 1
  • 70.042
  • 5
  • 54.7
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.7
  • nothing
  • 0
  • 17.1A^2

Experimental Properties

  • 0.76140
  • 17.07000
  • n20/D 1.416(lit.)
  • 6 g/100 mL (20 ºC)
  • 68°C(lit.)
  • -81°C(lit.)
  • 121 mmHg ( 20 °C)
    13.44 psi ( 55 °C)
    5.35 psi ( 20 °C)
  • Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Colorless liquid with strong irritating odor
  • Stable. Incompatible with strong bases, strong oxidising agents, strong reducing agents. Light and air-sensitive. Hazardous polymerisation may occur.
  • Slightly soluble in water, easily soluble in ethanol and ether.
  • Light Sensitive
  • 0.85 g/mL at 25 °C(lit.)

Methacrolein Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Iron molybdenum tellurium oxide ;  1.2 s, 553 K
Reference
Gas-phase oxidation of isobutyl alcohol over and Fe-Te-Mo oxide catalyst
Zhiznevs'kii, V. M.; Humenets'kii, V. V.; Mats'kiv, O. O.; Ivasiv, V. V., Kataliz i Neftekhimiya, 2006, (14), 85-90

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Diethylammonium chloride Solvents: Water
Reference
Commercial synthesis of carbonyl monomers by the Mannich reaction
Farberov, M. I.; Mironov, G. S., Doklady Akademii Nauk SSSR, 1963, 148, 1095-8

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Copper
Reference
Methyl methacrylate from methallyl alcohol
Church, James M.; Lynn, Lawrence, Industrial and Engineering Chemistry, 1950, 42, 768-76

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Dibutylammonium acetate ;  10 min, 40 °C
Reference
Mechanism and Kinetic Study on Synthesis of Methacrolein Catalyzed by Amine/Acid
Wang, Tao ; Li, Jie; Yan, Hanwen; Zhang, Guoliang; Li, Shifeng, Catalysts, 2023, 13(5),

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: 1276123-66-0 Solvents: Dichloromethane ;  50 min, 30 °C
Reference
Selective oxidation of alcohols to carbonyl compounds by manganese(III) μ-oxo carboxylato complexes
Mimoun, Hubert; Saussine, Lucien; Menage, Stephane; Girerd, Jean-Jacques, Studies in Surface Science and Catalysis, 1990, 55, 97-108

Synthetic Circuit 6

Reaction Conditions
1.1 Catalysts: Diethylammonium acetate ;  30 min, 45 °C; 95 °C
Reference
Kinetic Studies on Both Synthesis of Methacrolein Catalyzed by an Ionic Liquid and Catalyst Deactivation
Fan, Liu; Xu, Baohua ; Li, Jie; Yan, Ruiyi; Diao, Yanyan; et al, Industrial & Engineering Chemistry Research, 2021, 60(15), 5411-5420

Methacrolein Related Literature